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Compound of Interest

Compound Name: 3-Bromo-2-pentene

Cat. No.: B13549082

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety data for 3-bromo-2-pentene is not readily available. The following
procedures are based on the known hazards of the closely related compound, 3-
bromopentane, and general principles for handling flammable and reactive organic
compounds. A comprehensive, substance-specific risk assessment should be conducted
before use.

Hazard Summary and Physical Properties

3-bromo-2-pentene is a flammable and potentially reactive organobromine compound. Due to
the lack of specific data, it should be handled with the same precautions as 3-bromopentane,
which is classified as a highly flammable liquid and vapor that causes skin and serious eye
irritation, and may cause respiratory irritation.[1] The presence of a double bond in 3-bromo-2-
pentene may introduce additional reactivity, such as susceptibility to electrophilic addition and
polymerization, which should be considered during handling and storage.

Key Hazards:

o Flammability: Highly flammable liquid and vapor.[1] Vapors may form explosive mixtures with
air.

e Irritation: Causes skin and serious eye irritation.[1] May cause respiratory irritation.[1]
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e Reactivity: The bromine atom can act as a leaving group in nucleophilic substitution
reactions. The double bond is susceptible to electrophilic addition.

The following table summarizes the known physical and chemical properties of 3-
bromopentane, which are expected to be similar to 3-bromo-2-pentene.

Property Value Reference
Molecular Formula CsHoBr [2]
Molecular Weight 149.03 g/mol [2]

Boiling Point 118-119 °C [1]

Flash Point 19 °C (66.2 °F) [1]

Density 1.216 g/mL at 25 °C

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling 3-bromo-2-pentene. This includes:

PPE Specification

Eye Protection Chemical safety goggles and a face shield.

) Chemical-resistant gloves (e.qg., nitrile). Inspect
Hand Protection
for tears or holes before use.

Body Protection Flame-retardant lab coat.

Use in a well-ventilated area or a chemical fume
) ) hood. If ventilation is inadequate, a NIOSH-
Respiratory Protection ] ) )
approved respirator with an organic vapor

cartridge is required.

Handling Procedures

All handling of 3-bromo-2-pentene should be performed in a well-ventilated chemical fume
hood.
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Experimental Protocol for Handling:
e Preparation:
o Ensure a safety shower and eyewash station are readily accessible.

o Remove all potential ignition sources from the work area (e.g., open flames, hot plates,
spark-producing equipment).[3]

o Ground all equipment to prevent static discharge.[1]

o Have appropriate fire extinguishing media available (e.g., dry sand, dry chemical, or
alcohol-resistant foam).

» Dispensing:

o Use only non-sparking tools.[1]

o Slowly open the container to release any pressure.

o Transfer the required amount to a clean, dry, and appropriately labeled reaction vessel.
e Post-Handling:

o Tightly close the container immediately after use.[3]

o Thoroughly wash hands and any exposed skin with soap and water.

o Clean any contaminated surfaces.

Storage Procedures

Proper storage is crucial to maintain the stability of 3-bromo-2-pentene and prevent hazardous

situations.
Storage Protocol:

e Container:
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o Store in the original, tightly sealed container.[3]

o Ensure the container is properly labeled with the chemical name and all relevant hazard
warnings.

e Location:
o Store in a cool, dry, well-ventilated area away from direct sunlight and heat sources.[3]
o Store in a designated flammable liquids cabinet.

e Incompatible Materials:

o Store away from strong oxidizing agents and strong bases.

Storage Condition Recommendation

Temperature Cool, ambient temperature.

Ventilation Store in a well-ventilated area.

Ignition Sources Keep away from heat, sparks, and open flames.

Spill and Emergency Procedures

Spill Response Protocol:
» Evacuation:
o Immediately evacuate all non-essential personnel from the spill area.
» Ventilation:
o Ensure the area is well-ventilated to disperse vapors.
» Containment:

o For small spills, absorb the liquid with an inert, non-combustible absorbent material (e.g.,
sand, vermiculite).
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o Prevent the spill from entering drains or waterways.

e Cleanup:

o Using non-sparking tools, collect the absorbed material and place it in a sealed, properly

labeled container for disposal.[4]

e Decontamination:

o Clean the spill area with a suitable solvent, followed by washing with soap and water.

First Aid Measures:

Exposure Route

First Aid Protocol

Reference

Inhalation

Move the person to fresh air. If
breathing is difficult, administer
oxygen. Seek immediate

medical attention.

[4]

Skin Contact

Immediately remove all
contaminated clothing. Wash
the affected area with soap
and plenty of water for at least
15 minutes. Seek medical

attention if irritation persists.

[4]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, lifting the upper and
lower eyelids occasionally.
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

[4]

Ingestion

Do NOT induce vomiting. If the
person is conscious, rinse their
mouth with water. Seek

immediate medical attention.

[4]
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Diagrams
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Caption: Logical workflow for the safe handling and storage of 3-bromo-2-pentene.
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Caption: Relationship between hazards, control measures, and safe handling of 3-bromo-2-
pentene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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